Cas no 437615-43-5 (3'',4''-Di-O-p-coumaroylquercitrin)

• Product Name: 3'',4''-Di-O-p-coumaroylquercitrin
• CAS No: 437615-43-5
• MF: C₃₉H₃₄O₁₅
• MW: 742.678272724152
• CID: 4670284
• PubChem ID: 101175957
• Update Time: 2024-11-04

3'',4''-Di-O-p-coumaroylquercitrin Chemical and Physical Properties

Names and Identifiers

• 3'',4''-Di-O-p-coumaroylquercitrin
• Quercetin 3-O-(3”
• AKOS040762690
• 437615-43-5

• Inchi： InChI=1S/C39H32O15/c1-19-35(52-30(46)14-6-20-2-9-23(40)10-3-20)38(53-31(47)15-7-21-4-11-24(41)12-5-21)34(49)39(50-19)54-37-33(48)32-28(45)17-25(42)18-29(32)51-36(37)22-8-13-26(43)27(44)16-22/h2-19,34-35,38-45,49H,1H3/b14-6+,15-7+
• InChI Key： VIRFRWFMTVPWDV-MKFXEVHTSA-N
• SMILES： CC1OC(Oc2c(oc3cc(O)cc(O)c3c2=O)-c2ccc(O)c(O)c2)C(O)C(OC(=O)\C=C\c2ccc(O)cc2)C1OC(=O)\C=C\c1ccc(O)cc1

Computed Properties

• Exact Mass: 740.17412031g/mol
• Monoisotopic Mass: 740.17412031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 239Ų

Experimental Properties

• Color/Form: Yellow powder

3'',4''-Di-O-p-coumaroylquercitrin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides